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Compound of Interest

Compound Name:
(4-(Dimethylamino)pyridin-3-

yl)methanol

Cat. No.: B8721378

Get Quote

Executive Summary & Structural Context
4-Dimethylamino-3-pyridinemethanol (DAPM) (MW: 152.19 Da) combines two highly active

functional groups on a pyridine core: a dimethylamino group at position 4 and a hydroxymethyl

group at position 3.[2]

Characterizing DAPM requires distinguishing it from its structural isomers (e.g., 2-

dimethylamino-3-pyridinemethanol) and its metabolic/synthetic precursors (e.g., 4-

dimethylaminopyridine, DMAP).[2] This guide compares the fragmentation behavior of DAPM

against these alternatives, highlighting the "Ortho-Effect"—a unique interaction between the

adjacent substituents that provides a diagnostic spectral fingerprint.
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Property Value

Molecular Formula C₈H₁₂N₂O

Monoisotopic Mass 152.0949 Da

Key Ionization Modes EI (70 eV), ESI (+)

Diagnostic Fragment (Base Peak Candidate) m/z 121 (Loss of CH₂OH)

Secondary Fragments
m/z 137 (M-CH₃), m/z 135 (M-OH), m/z 134 (M-

H₂O)

Theoretical Fragmentation Analysis
The fragmentation of DAPM is governed by three competing mechanisms. Understanding

these allows for rapid identification of the molecule in complex mixtures.[1]

Mechanism A: Alpha-Cleavage (Amine-Driven)
The tertiary amine at position 4 directs fragmentation via radical site initiation.[2]

Pathway: Loss of a methyl radical ([3]•CH₃) from the dimethylamino group.[1][4]

Result:m/z 137 (M - 15).

Significance: Confirms the presence of the N,N-dimethyl group.

Mechanism B: Benzylic-Type Cleavage (Alcohol-Driven)
The hydroxymethyl group at position 3 mimics benzyl alcohol behavior.[1][2]

Pathway: Loss of the hydroxymethyl radical (•CH₂OH).[1][2]

Result:m/z 121 (M - 31).

Significance: This generates a highly stable 4-dimethylaminopyridinium cation (isobaric with

the [M-H]⁺ of DMAP).[2] This is often the Base Peak in EI spectra due to the stability of the

resulting aromatic system.[1]
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Mechanism C: The Ortho-Effect (Diagnostic)
The proximity of the 3-CH₂OH and 4-N(CH₃)₂ groups facilitates intramolecular interaction.[2]

Pathway: Hydrogen bonding between the hydroxyl proton and the amine nitrogen promotes

the elimination of a water molecule (H₂O).

Result:m/z 134 (M - 18).[1][2]

Significance: This peak is absent in meta- or para-isomers, making it the primary

differentiator for the 3,4-substitution pattern.[2]

Comparative Performance Guide
This section compares DAPM with its closest structural analogues to assist in impurity profiling

and unknown identification.

Comparison 1: DAPM vs. 4-Dimethylaminopyridine
(DMAP)
Context: DMAP is a common starting material or degradation product.[2]

Feature DAPM (Target) DMAP (Alternative) Differentiation Logic

Molecular Ion (M⁺) 152 122
Mass shift of +30 Da

(CH₂O).[2]

Base Peak 121 (M-31) 121 (M-1)

Both converge to the

same stable core (m/z

121).[2]

Diagnostic Loss
M-31 (Loss of

CH₂OH)
M-15 (Loss of CH₃)

DAPM shows a

distinct loss of 31;

DMAP does not.[2]

Low Mass Region
m/z 134 (M-H₂O)

present
Absent

The m/z 134 peak

confirms the extra

oxygen atom.[2]
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Comparison 2: DAPM vs. 2-Dimethylamino-3-
pyridinemethanol (Isomer)
Context: Regioisomers often co-elute; MS differentiation is critical.

Feature 3,4-Isomer (DAPM)
2,3-Isomer

(Alternative)
Differentiation Logic

Ortho-Effect Intensity Moderate (m/z 134) High (m/z 134)

The 2,3-isomer forms

a more stable cyclic

urethane-like

intermediate, often

enhancing water loss.

[2]

Alpha-Cleavage m/z 137 (Strong) m/z 137 (Weak)

4-position amines

stabilize the radical

cation better than 2-

position amines due to

resonance symmetry.

[2]

Fragment m/z 94 Low Abundance High Abundance

Loss of N-methyl

methyleneimine is

favored in 2-amino

pyridines.[1][2]

Visualization of Fragmentation Pathways
The following diagram illustrates the mechanistic pathways described above.
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Figure 1: Mechanistic fragmentation map of 4-dimethylamino-3-pyridinemethanol (DAPM),

highlighting the convergence on the stable m/z 121 core.[2]

Experimental Protocols
To replicate these results, the following protocols are recommended. These are "self-validating"

systems: if the diagnostic ions (m/z 121, 137, 134) are not observed, the instrument tuning or

sample integrity should be questioned.[2]

Protocol A: GC-MS (Electron Impact - 70 eV)
Best for: Structural fingerprinting and library matching.[2]

Sample Prep: Dissolve 1 mg DAPM in 1 mL Methanol (HPLC grade).

Inlet: Splitless injection at 250°C.

Column: Rxi-5Sil MS or equivalent (30m x 0.25mm x 0.25µm).

Oven: 60°C (1 min) → 20°C/min → 300°C (3 min).

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b8721378/docs?utm_src=pdf-body-img#mass-spectrometry-fragmentation-pattern-4-dimethylamino-3-pyridinemethanol-1-2
https://commonchemistry.cas.org/detail?cas_rn=72830-08-1
https://commonchemistry.cas.org/detail?cas_rn=72830-08-1
https://commonchemistry.cas.org/detail?cas_rn=72830-08-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8721378?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


MS Source: 230°C, 70 eV.

Validation Check:

Verify M⁺ at m/z 152.[1][2]

Confirm Base Peak is m/z 121 (or close to 100% relative abundance).[1]

Check for m/z 79 (Pyridine ring fragment) to confirm the heteroaromatic core.[1]

Protocol B: LC-ESI-MS/MS (Positive Mode)
Best for: Trace analysis in biological matrices or reaction monitoring.[2]

Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.[1][2]

Gradient: 5% B to 95% B over 5 minutes.

Ionization: ESI Positive (+).

Precursor Ion: Select m/z 153.1 [M+H]⁺.[1][2]

Collision Energy (CE): Ramp 15–35 eV.[1][2]

Validation Check:

Low CE (15 eV): Dominant peak m/z 153.1 (Parent).[1]

High CE (35 eV): Dominant fragment m/z 122.1 (Loss of CH₂OH neutral, leaving

protonated DMAP core).[1]

Summary of Diagnostic Ions
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m/z Ion Identity Origin
Relative
Abundance (Est.)

152 [M]⁺[2]• Molecular Ion 40-60%

151 [M-H]⁺ Amine alpha-H loss 10-20%

137 [M-CH₃]⁺ N-Methyl loss 20-40%

135 [M-OH]⁺ Benzylic OH loss 15-30%

134 [M-H₂O]⁺[2]• Ortho-effect 10-25%

121 [M-CH₂OH]⁺ Base Peak 100%

79 [C₅H₅N]⁺ Pyridine ring 30-50%

42 [C₂H₄N]⁺ Dimethylamino frag 20-40%
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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